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Compound of Interest

Compound Name: Trifluoroacetyl-menthol

Cat. No.: B15076351

This guide provides crucial safety and logistical information for the handling of Trifluoroacetyl-
menthol, targeting researchers, scientists, and professionals in drug development. The
following procedures are designed to ensure safe laboratory operations and proper disposal.

Personal Protective Equipment (PPE)

When handling Trifluoroacetyl-menthol, it is imperative to use appropriate personal protective
equipment to prevent exposure. The recommended PPE is based on a comprehensive
assessment of the potential hazards associated with its constituent parts, menthol and
trifluoroacetic acid.

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][2]
e Ensure safety shower and eyewash stations are readily accessible.[3]
Individual Protection Measures:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][4]

e Skin Protection:
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o Hand Protection: Chemical-resistant, impervious gloves such as nitrile rubber, butyl
rubber, or polychloroprene should be worn.[1][5] Regularly inspect gloves for degradation
or wear.[5] Contaminated gloves should be disposed of in accordance with applicable
laws.[4]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][4]
For larger quantities or in case of a significant spill, chemical-resistant coveralls may be
necessary.[6]

o Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, use a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and acid gases.[2][7]

First Aid Measures

In the event of exposure to Trifluoroacetyl-menthol, immediate action is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) .

upper and lower eyelids.[3][8] Seek immediate

medical attention.[3]

Immediately remove all contaminated clothing.
_ [5] Wash the affected skin area with plenty of
Skin Contact o
soap and water.[8] If skin irritation occurs, seek

medical attention.[7][9]

Move the exposed person to fresh air at once.[8]
If breathing is difficult or has stopped, provide

Inhalation . _
artificial respiration or oxygen.[8] Seek
immediate medical attention.[3][8]
Do NOT induce vomiting. Rinse the mouth with
) water and have the victim drink several large
Ingestion

glasses of water to dilute the stomach contents.
[10][11] Seek immediate medical attention.[8]
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Spill Cleanup Procedures

In the event of a spill, follow these steps to ensure safe cleanup and containment.

o Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area and
isolate the location.[12]

» Ventilate: Ensure the area is well-ventilated, and if possible, turn off all ignition sources.[11]
[13]

o Consult SDS: Refer to the Safety Data Sheet for specific instructions.[12][13]
o Don PPE: Wear the appropriate personal protective equipment as outlined above.[12]

» Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material like sand, diatomaceous earth, or a commercial spill absorbent.[2][12][14]

e Absorb and Collect:

o For liquid spills, cover the spill with an absorbent material and allow it to be fully absorbed.
[15][16]

o For solid spills, carefully sweep or scoop the material to avoid creating dust.[9][16]

» Cleanup: Use a plastic scoop or tongs to collect the absorbed material or solid into a
suitable, labeled container for disposal.[15][16]

o Decontaminate: Wipe the spill area with a wet paper towel to remove any remaining residue.
[15][16] Place all contaminated materials, including gloves and paper towels, into the
disposal container.

o Disposal: Seal the container and label it as hazardous waste.[15] Dispose of the waste
through a licensed professional waste disposal service.[9]

o Report: Report the incident to the appropriate environmental health and safety personnel.
[12]
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Storage and Disposal Plan

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
[14]

e The recommended storage temperature can be found on the product label.
Disposal:

o All waste, including empty containers, must be handled in accordance with local, state, and
federal regulations.[5]

« Offer surplus and non-recyclable solutions to a licensed disposal company.[9]

e Do not allow the chemical to enter drains or waterways.[14] Contaminated packaging should
be treated as the product itself.

Quantitative Data Summary

The following table summarizes available data for Trifluoroacetyl-menthol and its parent
compounds. Data for Trifluoroacetyl-menthol is limited, so properties of the parent
compounds are provided for reference.
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Trifluoroacetyl-

Property menthol (-)-Menthol Trifluoroacetic Acid
Molecular Formula C12H10F302[17] C10H200]9] C2HF302

Molecular Weight 252.27 g/mol [17] 156.27 g/mol [9] 114.02 g/mol

Boiling Point Not available 212 °C (414 °F)[1] 72.4 °C (162.3 °F)
Melting Point Not available 36-38 °C (97-100 °F) -15.4°C (4.3 °F)
Flash Point Not available 93 °C (199 °F) Not available[3]
Specific Gravity Not available 0.890[5] 1.489

Experimental Workflow
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Caption: Safe handling workflow for Trifluoroacetyl-menthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. wes.mi.newlook.safeschoolssds.com [wcs.mi.newlook.safeschoolssds.com]
. carlroth.com [carlroth.com]

. westliberty.edu [westliberty.edu]

. fishersci.com [fishersci.com]

. datasheets.scbt.com [datasheets.scbt.com]

. epa.gov [epa.gov]

. carlroth.com [carlroth.com]

. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

°
© [e0) ~ » (&) EEN w N =

. geneseo.edu [geneseo.edu]

.
[ERN
o

. americanbio.com [americanbio.com]

.
[E
[E

. orionsignals.com [orionsignals.com]

.
[ERN
N

. ccny.cuny.edu [ccny.cuny.edu]

.
[ERN
w

. spillfix.com [spillfix.com]

[ ]
[N
N

. dcfinechemicals.com [dcfinechemicals.com]

.
[ERN
(62}

. ehs.utk.edu [ehs.utk.edu]

e 16. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

e 17. O-Trifluoroacetyl-menthol [webbook.nist.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Trifluoroacetyl-menthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15076351#personal-protective-equipment-for-
handling-trifluoroacetyl-menthol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15076351?utm_src=pdf-custom-synthesis
http://wcs.mi.newlook.safeschoolssds.com/document/repo/e0f2591c-9070-11e1-9b6e-d8d230712f36
https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://westliberty.edu/health-and-safety/files/2010/02/Trifluoroacetic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=S25751A&productDescription=MENTHOL+100+G&vendorId=VN00115888&countryCode=US&language=en
https://datasheets.scbt.com/sc-250299.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.geneseo.edu/sites/default/files/users/247/Menthol.pdf
https://www.americanbio.com/sites/default/files/sds/AB02010.pdf
https://www.orionsignals.com/wp-content/uploads/2018/06/943.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://spillfix.com/wp-content/uploads/2020/01/spillfix-cleanup-procedure.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108260-SDS-EN.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H19F3O2/c1-7(2)9-5-4-8(3)6-10(9)17-11(16)12(13%2C14)15/h7-10H%2C4-6H2%2C1-3H3
https://www.benchchem.com/product/b15076351#personal-protective-equipment-for-handling-trifluoroacetyl-menthol
https://www.benchchem.com/product/b15076351#personal-protective-equipment-for-handling-trifluoroacetyl-menthol
https://www.benchchem.com/product/b15076351#personal-protective-equipment-for-handling-trifluoroacetyl-menthol
https://www.benchchem.com/product/b15076351#personal-protective-equipment-for-handling-trifluoroacetyl-menthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15076351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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